Cas no 106808-97-3 (Benzoic acid,4-(5-hexyl-2-pyrimidinyl)-)

• Product Name: Benzoic acid,4-(5-hexyl-2-pyrimidinyl)-
• CAS No: 106808-97-3
• MF: C₁₇H₂₀N₂O₂
• MW: 284.352904319763
• CID: 127315
• PubChem ID: 19739063
• Update Time: 2025-04-18

Benzoic acid,4-(5-hexyl-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(5-hexyl-2-pyrimidinyl)-
• 4-(5-Hexyl-2-pyrimidinyl)-benzoic acid
• 4-(5-hexyl-2-pyrimidinyl)Benzoic acid
• 4-(5-hexylpyrimidin-2-yl)benzoic acid
• SCHEMBL9817507
• 106808-97-3
• FT-0760385
• DA-20103

• Inchi： 1S/C17H20N2O2/c1-2-3-4-5-6-13-11-18-16(19-12-13)14-7-9-15(10-8-14)17(20)21/h7-12H,2-6H2,1H3,(H,20,21)
• InChI Key： UVIOLYDGOCKINZ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1=NC=C(C=N1)CCCCCC)=O

Computed Properties

• Exact Mass: 284.1526
• Monoisotopic Mass: 284.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1A^2
• XLogP3: 4.4

Experimental Properties

• PSA: 63.08
• LogP: 3.96460